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Compound of Interest

Compound Name:
(4-Chlorophenyl)

(cyclopropyl)methanol

CAS No.: 18228-43-8

Cat. No.: B1346928 Get Quote

Executive Summary: Immediate Action Plan
Stop. Before handling (4-Chlorophenyl)(cyclopropyl)methanol (CAS: 13959-99-4) waste,

verify your waste stream.[1][2][3] This compound contains a halogen (chlorine) and a strained

cyclopropyl ring.[3]

Primary Disposal Path:Halogenated Organic Waste Stream.[3]

Critical Restriction: Do NOT mix with Non-Halogenated solvents (e.g., Acetone, Methanol)

unless unavoidable.[1] Commingling increases disposal costs by up to 300% and

complicates incineration.[3]

Reactivity Warning: Avoid contact with strong acids (e.g., concentrated H₂SO₄), which can

catalyze the ring-opening of the cyclopropyl group, potentially leading to exothermic

runaway.[1][2]

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its molecular behavior.[3] This compound

is not just "organic waste"; it is a functionalized intermediate with specific stability profiles.[3]
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Property Data Relevance to Disposal

Chemical Name
(4-Chlorophenyl)

(cyclopropyl)methanol

Official shipping/manifest

name.

CAS Number 13959-99-4
Required for waste

inventory/profiling.[1][2][3]

Molecular Formula C₁₀H₁₁ClO
Carbon-rich, requires high-

BTU incineration.[1][2][3]

Functional Groups
Aryl Chloride, Secondary

Alcohol, Cyclopropane

Cl: Mandates halogenated

stream.[1][2] Cyclopropane:

Acid-sensitive.[3]

Physical State Solid (typically) or Viscous Oil

May require dissolution in a

compatible solvent (e.g., DCM)

for liquid waste streams.[1][2]

Flash Point >110°C (Predicted)

Combustible, but likely not

D001 (Ignitable) unless in

solution.[1][2]

Core Hazards (GHS Classification)
H315/H319: Causes skin and serious eye irritation.[3]

H411: Toxic to aquatic life with long-lasting effects (Do not flush down drains).[3]

Pre-Disposal Assessment: The Logic of Segregation
Expert Insight: Why do we segregate? It is not merely bureaucratic.[3] Incinerating halogenated

compounds requires specific scrubbers to capture acid gases (HCl) and prevent the formation

of dioxins/furans.[3] If you dump this into a general "Non-Halogenated" drum, the entire drum

must be re-classified and treated as halogenated, wasting resources.

Compatibility Check
Before disposal, ensure the compound is not mixed with incompatible agents in the waste

container.[3][4][5]
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Compatible Solvents (Safe to Mix): Dichloromethane (DCM), Chloroform, Ethyl Acetate (if

part of the halogenated stream).[1]

Incompatible (Do Not Mix): Concentrated Sulfuric Acid, Chromic Acid, Strong Oxidizers

(Peroxides).[1] Reason: The cyclopropyl ring possesses high ring strain (~27.5 kcal/mol).[3]

Strong acid catalysis can cleave the ring, releasing heat and potentially over-pressurizing

waste containers.[1][2]

Operational Protocol: Step-by-Step Disposal
Phase 1: Preparation & PPE
Goal: Zero exposure, zero contamination.[3]

Gloves: Nitrile (0.11 mm minimum) is sufficient for incidental splash.[3] If dissolving in DCM,

use PVA or laminate gloves.[3]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[3]

Ventilation: All transfers must occur inside a certified chemical fume hood.

Phase 2: Waste Stream Selection
Follow this decision logic to determine the physical destination of the waste.
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Waste Generation:
(4-Chlorophenyl)(cyclopropyl)methanol

Is the waste Solid or Liquid?

Solid Waste Liquid/Solution

Container A:
Solid Hazardous Waste
(Label: Toxic, Irritant)

Bulk Solid Dissolve in minimal
Dichloromethane (DCM)

Residue in Glassware

Is it dissolved in
Halogenated Solvent?

Container B:
Halogenated Organic Solvents

(Label: Flammable, Toxic)

Yes (e.g., DCM, Chloroform) No (e.g., Methanol) - 
Force to Halogenated Stream

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (4-Chlorophenyl)(cyclopropyl)methanol waste.

Note that even if dissolved in a non-halogenated solvent, the presence of the chlorine atom

mandates the Halogenated stream.[1][2]

Phase 3: Containerization & Labeling[3]
Select Container:

Liquids: High-Density Polyethylene (HDPE) or Amber Glass carboy.[3] Cap must be

vented if there is any risk of ongoing reaction (unlikely if pure).[3]

Solids: Wide-mouth HDPE jar.
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Labeling (RCRA Compliance):

Attach the hazardous waste tag before adding the first drop.[3]

Constituents: List "(4-Chlorophenyl)(cyclopropyl)methanol" fully. Do not use

abbreviations like "CPCM."

Hazard Checkboxes: Mark "Toxic" and "Irritant."[3] If dissolved in solvent, mark

"Flammable."[3]

Phase 4: Rinse & Decontamination[3]
Glassware: Rinse contaminated glassware with a small volume of Dichloromethane or

Acetone.[3]

Disposal of Rinse: Pour this rinse strictly into the Halogenated Waste container.[3]

Final Wash: Wash glassware with soap and water only after the organic residue is removed.

[3]

Emergency Procedures
Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[1][2]

[3][6] Do not use organic solvents (ethanol) to

clean skin; this enhances absorption.[3]

Eye Contact
Flush with water for 15 minutes.[1][2][3][6] Lift

eyelids.[3] Seek medical attention immediately.

Spill (< 100g)

1. Evacuate immediate area. 2. Don PPE.[3][6]

[7][8] 3. Absorb with vermiculite or spill pads.[3]

4. Place absorbent in a sealed bag labeled

"Hazardous Waste - Debris."[3]

Fire

Use CO₂, dry chemical, or foam.[1][2][7] Toxic

HCl gas will be produced during combustion.[3]

Firefighters must wear SCBA.[3][6]
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Regulatory Context (US Focus)
RCRA Classification: This material is not a P-listed or U-listed waste by specific name.[3]

However, it is a Characteristic Waste if it exhibits toxicity or is mixed with ignitable solvents

(D001).

EPA Waste Code: If disposed of as a pure substance, it is generally classified under D000

(Not Listed) but must be profiled as Halogenated Organic. If mixed with spent halogenated

solvents (e.g., Methylene Chloride), it adopts the F001/F002 codes [1].[1][9]

References
United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes.[3] Retrieved from [Link]

University of Illinois Division of Research Safety.Halogenated Organic Liquids - Standard

Operating Procedure. Retrieved from [Link][1][3]

PubChem.Compound Summary: (4-Chlorophenyl)(cyclopropyl)methanol.[3] Retrieved

from [Link][1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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